BENGHE Methodological & Application

Check Availability & Pricing

Application Notes for OSS_ 128167, a Selective
SIRT6 Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 0SS 128167

Cat. No.: B1677512

Introduction

OSS_128167 is a potent and selective, cell-permeable inhibitor of Sirtuin 6 (SIRT6), a member
of the NAD+-dependent class Il histone deacetylase family.[1][2][3] SIRT6 plays a crucial role
in various cellular processes, including DNA repair, genome stability, glucose and lipid
metabolism, inflammation, and cancer.[2][4] It primarily functions by deacetylating histone H3 at
lysine 9 (H3K9) and lysine 56 (H3K56).[4] By inhibiting SIRT6, OSS_128167 leads to an
increase in H3K9 acetylation, which in turn modulates the expression of various downstream
targets like GLUT-1 and TNF-a.[1][5][6][7] These application notes provide a summary of
recommended concentrations, experimental protocols, and the signaling pathway associated
with OSS_128167 for in vitro cell treatment.

Mechanism of Action

0SS 128167 exhibits selectivity for SIRT6 with reported IC50 values of 89 uM for SIRT6, 1578
uM for SIRT1, and 751 uM for SIRT2.[1][5][6][7][8] Its inhibitory action increases histone H3K9
acetylation, thereby influencing gene expression and cellular functions.[1][3][5] This mechanism
underlies its observed anti-cancer, anti-inflammatory, and anti-viral effects.[1] For instance, in
the context of Hepatitis B Virus (HBV), OSS_128167 has been shown to suppress HBV
transcription and replication.[1][2] In Diffuse Large B-cell Lymphoma (DLBCL), it inhibits the
PI3K/Akt/mTOR signaling pathway.[9]
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Quantitative Data Summary: Recommended
Concentrations

The effective concentration of OSS_128167 varies depending on the cell line and the biological
endpoint being measured. The following table summarizes concentrations used in various

published studies.
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Experimental Protocols

1. Preparation of OSS_128167 Stock Solution
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A concentrated stock solution is typically prepared in Dimethyl Sulfoxide (DMSO) and then
diluted to the final working concentration in cell culture medium.

e Reagents and Materials:
o OSS_128167 powder
o Anhydrous/Sterile DMSO
e Protocol:
o Briefly centrifuge the vial of OSS_128167 powder to ensure all contents are at the bottom.

o Based on vendor information, dissolve OSS_128167 in DMSO to create a high-
concentration stock solution (e.g., 50 mM or as specified).[4][6] Sonication may be
recommended to aid dissolution.[6]

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
o Store the stock solution at -20°C for up to 6 months or -80°C for up to one year.[1]
2. General Protocol for Cell Treatment

This protocol provides a general workflow for treating adherent cells with OSS_128167. This
should be optimized for specific cell lines and experimental designs.

e Reagents and Materials:

[e]

Cultured cells (e.g., BXxPC3)

o

Complete cell culture medium

[¢]

OSS 128167 stock solution

[¢]

Vehicle control (DMSO)

[e]

6-well plates or other appropriate culture vessels

e Protocol:
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o Cell Seeding: Plate cells at a desired density (e.g., 4 x 10"5 BxPC3 cells per well in a 6-
well plate) and allow them to adhere for 24 hours in a CO2 incubator at 37°C.[5][7][10]

o Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the
OSS_128167 stock solution. Dilute the stock solution to the final desired concentration
(e.g., 100 uM) using pre-warmed complete cell culture medium.

o Prepare a vehicle control by adding the same volume of DMSO to complete medium as
used for the highest concentration of OSS_128167. The final concentration of DMSO
should typically be kept below 0.1% (v/v).[4]

o Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the desired concentration of OSS_128167 or the vehicle control.

o Incubation: Return the cells to the incubator and incubate for the desired period (e.g., 18-
24 hours).[5][7][10]

o Downstream Analysis: Following incubation, harvest the cells for subsequent analysis.
This may include generating protein lysates for Western blotting to detect levels of
acetylated H3K9, or performing RT-PCR for gene expression analysis.[5][7][10]

Visualizations

Signaling Pathway of OSS_128167
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Caption: Mechanism of OSS_128167 action.

Experimental Workflow for Cell Treatment
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Caption: General workflow for in vitro cell treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
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for-cell-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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